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Compound of Interest

Compound Name:
5-Bromo-2-

(methylsulphonyl)pyrimidine

Cat. No.: B182152 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for 5-Bromo-2-(methylsulphonyl)pyrimidine, including detailed operational and

disposal plans to ensure a secure laboratory environment.

Hazard Identification and Classification
5-Bromo-2-(methylsulphonyl)pyrimidine is classified as a hazardous substance. It is harmful

if swallowed and causes serious eye irritation.[1][2]

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Eye Irritation Category 2
H319: Causes serious eye

irritation[1][2]

Signal Word: Warning[1][2]

GHS Pictogram:[2]
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GHS07 (Exclamation Mark)

Physical and Chemical Properties
A summary of the key physical and chemical properties of 5-Bromo-2-
(methylsulphonyl)pyrimidine is provided below.

Property Value

Molecular Formula C5H5BrN2O2S[2]

Molar Mass 237.07 g/mol [2]

Appearance White crystalline powder[3]

Melting Point 130-133 °C[2][3]

Density 1.771±0.06 g/cm3 (Predicted)[3]

Storage Class 11 - Combustible Solids[2]

Operational Plan: Safe Handling and Storage
Adherence to the following procedures is critical for minimizing risk and ensuring a safe

working environment.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5][6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 5-Bromo-2-(methylsulphonyl)pyrimidine:
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Body Part
Personal Protective

Equipment (PPE)

Specifications & Best

Practices

Eyes/Face Safety Goggles & Face Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[1] A

face shield should be worn for

additional protection against

splashes.[7][8]

Skin
Chemical-Resistant Gloves &

Laboratory Coat

Wear impervious, chemical-

resistant gloves (e.g., nitrile).

[1][4] A lab coat or chemical-

resistant coveralls should be

worn to protect the skin.[1][9]

Respiratory Respirator

If dust formation is likely or

exposure limits are exceeded,

use a full-face respirator with

an appropriate filter.[1][10]

Handling Procedures
Preparation: Before handling, ensure all required PPE is correctly worn.

Dispensing: Avoid the formation of dust during handling.[1][10] Do not eat, drink, or smoke in

the handling area.[1]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][10]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][10]

Keep away from incompatible materials such as strong oxidizing agents.[5]

Emergency and First-Aid Measures
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Immediate and appropriate action is crucial in the event of exposure or a spill.

Exposure Route First-Aid Measures

If Inhaled

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][10]

In Case of Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Consult a doctor if irritation persists.[1]

[10]

In Case of Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do so. Continue rinsing and seek

immediate medical attention.[1][10]

If Swallowed

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek immediate medical

help.[1][10]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation.[1][11]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the product enter drains.[1][11]

Containment and Cleaning: Sweep up the spilled material and place it in a suitable, closed

container for disposal.[5][10]

Disposal Plan
Proper disposal of 5-Bromo-2-(methylsulphonyl)pyrimidine and its contaminated waste is

essential to prevent environmental contamination and ensure regulatory compliance.
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Waste Collection and Segregation
Dedicated Waste Container: Collect all waste containing 5-Bromo-2-
(methylsulphonyl)pyrimidine in a designated, compatible, and clearly labeled, sealable

container.[4]

Solid Waste: Contaminated lab supplies such as gloves, weighing paper, and pipette tips

should be disposed of in the designated solid waste container.[4]

Segregation: Do not mix with non-halogenated solvent waste.[4]

Container Labeling
The waste container must be labeled with the full chemical name: "5-Bromo-2-
(methylsulphonyl)pyrimidine".[4]

Include appropriate hazard symbols and the name and contact information of the responsible

researcher or principal investigator.[4]

Final Disposal
The disposal of 5-Bromo-2-(methylsulphonyl)pyrimidine must be conducted by a licensed

hazardous waste disposal company.[4]

Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[5][10]

Workflow for Safe Handling
The following diagram illustrates the procedural flow for the safe handling of 5-Bromo-2-
(methylsulphonyl)pyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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